Cas no 212190-19-7 (2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride)

• Product Name: 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride
• CAS No: 212190-19-7
• MF: C₅H₅ClF₆O₃S
• MW: 294.59982085228
• CID: 5841725
• PubChem ID: 21973136
• Update Time: 2025-06-08

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride
• WUIQQLJMBASKCE-UHFFFAOYSA-N
• EN300-1144639
• 2-(1,1,1,3,3,3-hexafluoropropan-2-yloxy)ethanesulfonyl chloride
• SCHEMBL5901642
• 2-[(1,1,1,3,3,3-hexafluoropropan-2-yl)oxy]ethane-1-sulfonyl chloride
• 212190-19-7

• Inchi： 1S/C5H5ClF6O3S/c6-16(13,14)2-1-15-3(4(7,8)9)5(10,11)12/h3H,1-2H2
• InChI Key： WUIQQLJMBASKCE-UHFFFAOYSA-N
• SMILES： ClS(CCOC(C(F)(F)F)C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 293.9552119g/mol
• Monoisotopic Mass: 293.9552119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride

Introduction to 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride (CAS No. 212190-19-7)

2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride, also known by its CAS number 212190-19-7, is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique combination of fluorinated and sulfonyl functionalities, which endow it with a range of valuable properties and applications.

The molecular structure of 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride consists of a central sulfonyl chloride group attached to an ethylene oxide unit, which is further substituted with a hexafluoropropane moiety. The presence of the fluorinated group imparts exceptional stability and hydrophobicity to the molecule, making it an ideal candidate for various chemical transformations and functionalization reactions.

In recent years, the interest in fluorinated compounds has surged due to their unique physical and chemical properties. Fluorine atoms are known for their high electronegativity and low polarizability, which can significantly influence the reactivity and selectivity of organic molecules. 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride is no exception. Its fluorinated substituent enhances its lipophilicity and metabolic stability, making it particularly useful in the development of pharmaceuticals and agrochemicals.

The sulfonyl chloride functionality in 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride is highly reactive and can undergo nucleophilic substitution reactions with a variety of nucleophiles. This reactivity allows for the facile synthesis of a wide range of derivatives and functionalized compounds. For instance, it can be used to introduce sulfonyl groups into organic molecules via reaction with alcohols or amines. The resulting sulfoxides or sulfonamides are often valuable intermediates in the synthesis of complex organic molecules.

In the context of pharmaceutical research, 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride has been explored as a key intermediate in the synthesis of novel drugs. The fluorinated sulfonyl group can improve the pharmacokinetic properties of drug candidates by enhancing their solubility and permeability across biological membranes. Additionally, the presence of this group can modulate the binding affinity and selectivity of drug molecules towards their target receptors.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride in the development of potent inhibitors for specific enzymes involved in disease pathways. The researchers demonstrated that compounds derived from this intermediate exhibited enhanced potency and reduced off-target effects compared to non-fluorinated analogs. This finding underscores the importance of fluorination strategies in drug design and optimization.

Beyond pharmaceutical applications, 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride has also found utility in materials science. Its unique combination of hydrophobicity and reactivity makes it an attractive candidate for surface modification and coating applications. For example, it can be used to create hydrophobic coatings on surfaces to enhance their resistance to water and other polar substances.

In summary, 2-(1,1,1,3,3,3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride (CAS No. 212190-19-7) is a multifunctional compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique molecular structure combines the advantages of fluorination with the reactivity of sulfonyl chlorides, making it an indispensable tool for chemists working in various fields. As research continues to advance our understanding of this compound's properties and potential uses, 2-(1,1,1,3,3，3-hexafluoropropan-2-yl)oxyethane-1-sulfonyl chloride is poised to play an increasingly important role in the development of new materials and therapeutic agents.